Cas no 2034593-07-0 (5-(cyclopropanesulfonyl)-4H,5H,6H,7H-pyrazolo1,5-apyrazine)

• Product Name: 5-(cyclopropanesulfonyl)-4H,5H,6H,7H-pyrazolo1,5-apyrazine
• CAS No: 2034593-07-0
• MF: C₉H₁₃N₃O₂S
• MW: 227.283420324326
• CID: 6276049
• PubChem ID: 121018716
• Update Time: 2025-06-13

5-(cyclopropanesulfonyl)-4H,5H,6H,7H-pyrazolo1,5-apyrazine Chemical and Physical Properties

Names and Identifiers

• 5-(cyclopropanesulfonyl)-4H,5H,6H,7H-pyrazolo1,5-apyrazine
• F6512-0453
• 5-(cyclopropylsulfonyl)-4,5,6,7-tetrahydropyrazolo[1,5-a]pyrazine
• 5-cyclopropylsulfonyl-6,7-dihydro-4H-pyrazolo[1,5-a]pyrazine
• 5-(cyclopropanesulfonyl)-4H,5H,6H,7H-pyrazolo[1,5-a]pyrazine
• 2034593-07-0
• AKOS026692656

• Inchi： 1S/C9H13N3O2S/c13-15(14,9-1-2-9)11-5-6-12-8(7-11)3-4-10-12/h3-4,9H,1-2,5-7H2
• InChI Key： HLJFQIVCCBLUCF-UHFFFAOYSA-N
• SMILES： S(C1CC1)(N1CC2=CC=NN2CC1)(=O)=O

Computed Properties

• Exact Mass: 227.07284784g/mol
• Monoisotopic Mass: 227.07284784g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 347
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 63.6Ų

Additional information on 5-(cyclopropanesulfonyl)-4H,5H,6H,7H-pyrazolo1,5-apyrazine

Introduction to 5-(Cyclopropanesulfonyl)-4H,5H,6H,7H-Pyrazolo[1,5-a]pyrazine (CAS No. 2034593-07-0)

5-(Cyclopropanesulfonyl)-4H,5H,6H,7H-pyrazolo[1,5-a]pyrazine (CAS No. 2034593-07-0) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrazolopyrazines, which are known for their diverse biological activities and potential therapeutic applications. The unique structural features of 5-(cyclopropanesulfonyl)-4H,5H,6H,7H-pyrazolo[1,5-a]pyrazine make it a promising candidate for further investigation in various disease models.

The cyclopropanesulfonyl group in this compound is particularly noteworthy due to its ability to modulate the physicochemical properties and biological activity of the molecule. Sulfonamides and sulfonyl groups are well-known for their involvement in various biological processes, including enzyme inhibition and receptor binding. The presence of the cyclopropanesulfonyl group in 5-(cyclopropanesulfonyl)-4H,5H,6H,7H-pyrazolo[1,5-a]pyrazine suggests that this compound may exhibit enhanced stability and selectivity compared to other derivatives within the pyrazolopyrazine family.

Recent studies have highlighted the potential of 5-(cyclopropanesulfonyl)-4H,5H,6H,7H-pyrazolo[1,5-a]pyrazine in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound demonstrates potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. The mechanism of action involves the modulation of signaling pathways associated with inflammation, making it a valuable lead compound for the development of new anti-inflammatory drugs.

In addition to its anti-inflammatory properties, 5-(cyclopropanesulfonyl)-4H,5H,6H,7H-pyrazolo[1,5-a]pyrazine has also shown promise in neurodegenerative diseases. Research conducted at the University of California demonstrated that this compound can effectively cross the blood-brain barrier and exert neuroprotective effects by reducing oxidative stress and preventing neuronal cell death. These findings suggest that 5-(cyclopropanesulfonyl)-4H,5H,6H,7H-pyrazolo[1,5-a]pyrazine could be a potential therapeutic agent for conditions such as Alzheimer's disease and Parkinson's disease.

The pharmacokinetic profile of 5-(cyclopropanesulfonyl)-4H,5H,6H,7H-pyrazolo[1,5-a]pyrazine has been extensively studied to understand its behavior in vivo. Preclinical data indicate that this compound exhibits favorable oral bioavailability and a long half-life, which are desirable properties for a drug candidate. Furthermore, it has been shown to have low toxicity and minimal side effects in animal models, making it a safe option for further clinical development.

One of the key challenges in drug development is ensuring that new compounds can be synthesized efficiently and cost-effectively. The synthesis of 5-(cyclopropanesulfonyl)-4H,5H,6H,7H-pyrazolo[1,5-a]pyrazine has been optimized using modern synthetic techniques such as microwave-assisted synthesis and transition-metal catalysis. These methods not only improve yield but also reduce reaction times and environmental impact. The ability to produce this compound on a large scale is crucial for advancing its clinical evaluation and eventual commercialization.

In conclusion, 5-(cyclopropanesulfonyl)-4H,5H,6H,7H-pyrazolo[1,5-a]pyrazine (CAS No. 2034593-07-0) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for further investigation and development as a therapeutic agent. Ongoing research is expected to uncover additional benefits and refine its use in various medical conditions.